Cas no 1804707-72-9 (2-Bromo-4-(chloromethyl)-3-(difluoromethyl)pyridine)

• Product Name: 2-Bromo-4-(chloromethyl)-3-(difluoromethyl)pyridine
• CAS No: 1804707-72-9
• MF: C₇H₅BrClF₂N
• MW: 256.475106954575
• CID: 4927373
• Update Time: 2025-06-08

2-Bromo-4-(chloromethyl)-3-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-(chloromethyl)-3-(difluoromethyl)pyridine

• Inchi： 1S/C7H5BrClF2N/c8-6-5(7(10)11)4(3-9)1-2-12-6/h1-2,7H,3H2
• InChI Key： GSEURCVJQSBESV-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)F)=C(CCl)C=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• XLogP3: 2.9
• Topological Polar Surface Area: 12.9

Additional information on 2-Bromo-4-(chloromethyl)-3-(difluoromethyl)pyridine

Comprehensive Overview of 2-Bromo-4-(chloromethyl)-3-(difluoromethyl)pyridine (CAS No. 1804707-72-9)

2-Bromo-4-(chloromethyl)-3-(difluoromethyl)pyridine (CAS No. 1804707-72-9) is a highly specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyridine derivative, characterized by its unique bromine, chloromethyl, and difluoromethyl functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular structure, C₇H₅BrClF₂N, offers versatile reactivity, making it invaluable for cross-coupling reactions and scaffold modifications in drug discovery.

In recent years, the demand for fluorinated pyridines has surged due to their enhanced metabolic stability and lipophilicity, traits highly sought after in modern medicinal chemistry. Researchers frequently search for "2-Bromo-4-(chloromethyl)-3-(difluoromethyl)pyridine synthesis" or "CAS 1804707-72-9 applications," reflecting its relevance in developing kinase inhibitors and antimicrobial agents. The compound’s difluoromethyl group is particularly noteworthy, as it mimics hydrogen bonding patterns while resisting oxidative degradation—a feature aligning with the industry’s focus on sustainable drug design.

From an industrial perspective, 2-Bromo-4-(chloromethyl)-3-(difluoromethyl)pyridine is often discussed alongside "high-value chemical intermediates" and "green chemistry alternatives." Its role in minimizing synthetic steps—reducing waste and energy consumption—resonates with the global push toward eco-friendly manufacturing. Analytical techniques like HPLC and NMR are essential for quality control, ensuring compliance with stringent regulatory standards such as those set by the FDA and EMA.

The compound’s stability under various pH conditions and compatibility with palladium-catalyzed reactions (e.g., Suzuki-Miyaura couplings) further elevate its utility. Patent literature highlights its use in proprietary compounds targeting inflammatory diseases, a hot topic in biopharma forums. Queries like "pyridine derivatives in drug discovery" or "CAS 1804707-72-9 suppliers" underscore its commercial and scientific appeal.

In agrochemicals, 2-Bromo-4-(chloromethyl)-3-(difluoromethyl)pyridine contributes to next-generation pesticides with improved environmental profiles. Its halogenated pyridine core enhances binding affinity to pest-specific enzymes, addressing resistance issues—a major concern in sustainable agriculture. This aligns with trending searches such as "low-toxicity crop protection agents" and "fluorine in agrochemicals."

To conclude, CAS 1804707-72-9 exemplifies innovation at the intersection of chemistry and life sciences. Its multifaceted applications, from precision medicine to eco-conscious agriculture, position it as a cornerstone in industrial and academic research. As synthetic methodologies advance, this compound will likely remain pivotal in addressing complex challenges across disciplines.